Cas no 866546-13-6 (3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester)

3-Formyl-4-methoxyphenylboronic acid pinacol ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its formyl and methoxy functional groups enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceutical and materials chemistry. The pinacol ester moiety improves stability, facilitating handling and storage under ambient conditions. This compound is particularly useful for introducing formyl-substituted aryl groups into target molecules, enabling further functionalization. Its compatibility with diverse reaction conditions and high purity make it a reliable intermediate for synthetic applications. The product is typically supplied with rigorous quality control to ensure consistency in performance.
3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester structure
866546-13-6 structure
Product Name:3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester
CAS No:866546-13-6
MF:C14H19BO4
MW:262.109264612198
MDL:MFCD22494881
CID:2139917
PubChem ID:57597824
Update Time:2025-05-27

3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 3-Formyl-4-methoxyphenylboronic acid pinacol ester
    • 2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • AMTB694
    • SZNYFXSMWMPULL-UHFFFAOYSA-N
    • 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (ACI)
    • DB-291991
    • AT17211
    • 866546-13-6
    • SCHEMBL552983
    • BS-32933
    • MFCD22494881
    • Benzaldehyde,2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • CS-0175593
    • AKOS026673847
    • EN300-1706472
    • 3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester
    • MDL： MFCD22494881
    • Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-6-7-12(17-5)10(8-11)9-16/h6-9H,1-5H3
    • InChI Key： SZNYFXSMWMPULL-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=C(C=O)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 262.1376392g/mol
  • Monoisotopic Mass: 262.1376392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester Security Information

3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB496994-1 g
3-Formyl-4-methoxyphenylboronic acid pinacol ester; 97%
 866546-13-6
1g
 €173.60 2023-04-19
abcr
AB496994-5 g
3-Formyl-4-methoxyphenylboronic acid pinacol ester; 97%
 866546-13-6
5g
 €432.80 2023-04-19
AK Scientific
AMTB694-250mg
3-Formyl-4-methoxyphenylboronic acid pinacol ester
 866546-13-6 97%
250mg
 $29 2025-02-18
AK Scientific
AMTB694-1g
3-Formyl-4-methoxyphenylboronic acid pinacol ester
 866546-13-6 97%
1g
 $80 2025-02-18
AK Scientific
AMTB694-5g
3-Formyl-4-methoxyphenylboronic acid pinacol ester
 866546-13-6 97%
5g
 $240 2025-02-18
AK Scientific
AMTB694-10g
3-Formyl-4-methoxyphenylboronic acid pinacol ester
 866546-13-6 97%
10g
 $420 2025-02-18
TRC
F701388-50mg
3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester
 866546-13-6
50mg
 $ 50.00 2022-06-04
TRC
F701388-100mg
3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester
 866546-13-6
100mg
 $ 65.00 2022-06-04
TRC
F701388-500mg
3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester
 866546-13-6
500mg
 $ 160.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M886880-5g
2-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
 866546-13-6 98%
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 1,105.20 2021-05-17

3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester Production Method

Production Method 1

76-09-5 76-09-5
121124-97-8 121124-97-8
866546-13-6 866546-13-6
Reaction Conditions
1.1 Solvents: Ethyl acetate ;  4 h, rt
1.2 Reagents: Sodium sulfate ,  Calcium chloride
Reference
Toward the discovery of new agents able to inhibit the expression of microsomal prostaglandin E synthase-1 enzyme as promising tools in drug development
De Simone, Rosa; et al, Chemical Biology & Drug Design, 2010, 76(1), 17-24

Production Method 2

76-09-5 76-09-5
121124-97-8 121124-97-8
866546-13-6 866546-13-6
Reaction Conditions
1.1 Solvents: Ethyl acetate ;  4 h, rt
Reference
Design and synthesis of a second series of triazole-based compounds as potent dual mPGES-1 and 5-lipoxygenase inhibitors
Chini, Maria Giovanna; et al, European Journal of Medicinal Chemistry, 2012, 54, 311-323

Production Method 3

73183-34-3 73183-34-3
25016-01-7 25016-01-7
866546-13-6 866546-13-6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  3 h, 80 °C
Reference
Electrogenerated Chemiluminescent Chemodosimeter Based on a Cyclometalated Iridium(III) Complex for Sensitive Detection of Thiophenol
Kim, Kyoung-Rok; et al, Analytical Chemistry (Washington, 2019, 91(2), 1353-1359

Production Method 4

73183-34-3 73183-34-3
25016-01-7 25016-01-7
866546-13-6 866546-13-6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  24 h, 90 °C
Reference
Total synthesis of honokiol by selective samarium-mediated allylic benzoate reduction
Wright, Alicia M.; et al, Tetrahedron Letters, 2016, 57(31), 3441-3443

Production Method 5

73183-34-3 73183-34-3
135-02-4 135-02-4
866546-13-6 866546-13-6
956431-01-9 956431-01-9
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  2,9-Dibutyl-1,10-phenanthroline Solvents: Cyclohexane ;  30 min, 50 °C; 50 °C → rt
1.2 Reagents: Tris(2,4,6-trimethylphenyl)borane Solvents: Cyclohexane ;  24 h, 40 °C
Reference
The Improved para-Selective C(sp2)-H Borylation of Anisole Derivatives Enabled by Bulky Lewis Acid
Li, Dai-Yu; et al, Catalysts, 2023, 13(8),

3-Formyl-4-methoxyphenylboronic Acid Pinacol Ester Raw materials

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